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Compound of Interest

Compound Name: 10PANX

Cat. No.: B612417

For researchers and drug development professionals utilizing the Pannexin-1 (PANX1) channel
inhibitor 10PANX, selecting a reliable and high-quality source is paramount to ensure
reproducible experimental outcomes. While direct comparative studies of 10PANX from various
suppliers are not readily available in published literature, this guide provides a framework for
comparison based on supplier-provided data and established experimental protocols.

Understanding 10PANX

10PANX is a mimetic inhibitory peptide that corresponds to a sequence in the second
extracellular loop of PANX1.[1][2] It is widely used to block PANX1 channels, thereby inhibiting
the release of ATP and downstream signaling events, such as inflammasome activation.[1][2][3]
[4] This makes it a valuable tool in studying a range of physiological and pathological
processes, including neuropathic pain, inflammation, and ischemic injury.[3][5]

Supplier Comparison

The following table summarizes the specifications of 10PANX as provided by various suppliers.
Researchers should note that this information is based on the data published by the suppliers
and has not been independently verified in a head-to-head study.
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. Purity (as Molecular
Supplier . Form CAS Number
stated) Weight (Da)
MedchemExpres Not explicitly )
99.48%)][3] Solid[3] 955091-53-9[3]
S stated
Not explicitl Not explicitl Not explicitl
APEXBIO High-purity PICTY PHCTY PACTEY
stated stated stated
ARP American )
>95% by Freeze dried
Research 1242.37[1] ) 955091-53-9[1]
HPLC[1] solid[1]
Products
o Not explicitly
Tocris Bioscience  =95% (HPLC) 1242.37 955091-53-9
stated
NovoPro 95.03% (HPLC) Not explicitly
o 1242.33[2] Powder[2]
Bioscience [2] stated
o ) ) Not explicitly Not explicitly
BioCrick High Purity 955091-53-9[4]
stated stated

Note: The presence of trifluoroacetic acid (TFA) salts from the synthesis process can be a

critical factor, as TFA residues may cause unpredictable fluctuations in experimental data and

can influence cell growth.[2] Researchers may need to inquire with suppliers about TFA content

or perform washing procedures.

Key Experimental Protocols for Performance

Validation

To objectively compare 10PANX from different suppliers, researchers can perform a series of

validation experiments. The following are detailed methodologies for key assays cited in the

literature.

1. ATP Release Assay

This assay directly measures the inhibitory effect of 2L0PANX on PANX1 channel function.

e Objective: To quantify the inhibition of ATP release from cells expressing PANX1 channels.
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o Methodology:
o Culture cells known to express PANXL1 (e.g., B16-BL6 cells).
o Induce PANX1 channel opening using a stimulus such as hypotonic solution (HOS).[6]

o Pre-incubate cells with varying concentrations of 10PANX from different suppliers for a
defined period (e.g., 30 minutes).[6]

o Collect the cell supernatant.

o Measure the ATP concentration in the supernatant using a commercially available
luciferin-luciferase-based ATP assay Kkit.

o Compare the dose-response curves of 10PANX from different suppliers to determine their
relative potency (e.g., IC50 values).

2. Dye Uptake Assay

This assay assesses the permeability of the cell membrane, which is increased by open
PANX1 channels.

e Objective: To measure the inhibition of dye uptake through PANX1 channels.
o Methodology:

o Use a cell line that expresses PANX1 and a fluorescent dye that can enter through large
pores (e.g., YO-PRO-1).[6]

o Stimulate PANX1 channel opening (e.g., with an agonist like BzATP for P2X7 receptor-
dependent PANX1 activation).

o Co-incubate the cells with the dye and different concentrations of 20PANX from various

suppliers.

o Measure the intracellular fluorescence using flow cytometry or a fluorescence microscope.
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o Areduction in fluorescence intensity in the presence of 10PANX indicates inhibition of
channel opening.

3. Cytokine Release Assay (e.g., IL-1P)

This assay evaluates the downstream inflammatory consequences of PANX1 channel
activation.

o Objective: To measure the inhibition of IL-1[3 release mediated by PANX1 and the NLRP3
inflammasome.

o Methodology:

o Use immune cells such as macrophages, primed with a TLR agonist (e.g., LPS).

[¢]

Activate the NLRP3 inflammasome and PANX1 channels with an appropriate stimulus
(e.g., ATP).

o

Treat the cells with T0PANX from different suppliers.

[e]

Collect the cell culture supernatant.

o

Quantify the concentration of mature IL-13 using an ELISA kit.[5]
4. In Vitro Plasma Stability Assay
This assay is crucial for predicting the in vivo efficacy of the peptide.
e Objective: To determine the half-life of L0PANX from different suppliers in plasma.
e Methodology:
o Prepare a stock solution of 10PANX.
o Incubate the peptide in human plasma at 37°C.[6]
o At various time points, quench the reaction and precipitate plasma proteins.

o Analyze the remaining peptide concentration using LC-MS.[6]
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o Calculate the half-life of the peptide from each supplier. A longer half-life suggests greater
resistance to proteolytic degradation.[6]

Signaling Pathways and Experimental Workflows

10PANX Mechanism of Action

10PANX acts as a competitive inhibitor of PANX1 channels, blocking their opening. This action
prevents the release of ATP into the extracellular space, which in turn inhibits the activation of
P2X7 receptors and downstream inflammatory signaling cascades, ultimately reducing cell
death and inflammation.[3]

Click to download full resolution via product page

Caption: Mechanism of 10PANX in blocking PANX1-mediated inflammation.
Experimental Workflow for Supplier Comparison

The following workflow outlines the steps a researcher can take to compare 10PANX from
different suppliers.
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Caption: Workflow for comparing 10PANX from different suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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